Cas no 2172464-81-0 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172464-81-0
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 6195937
• PubChem ID: 165445901
• Update Time: 2025-06-15

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1456434
• 2172464-81-0
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• AKOS040811086

• Inchi： 1S/C25H22N2O4/c28-24(29)22-14-27(13-21(22)16-6-5-11-26-12-16)25(30)31-15-23-19-9-3-1-7-17(19)18-8-2-4-10-20(18)23/h1-12,21-23H,13-15H2,(H,28,29)
• InChI Key： IXFMUVNCDHJYSN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)C(C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 414.15795719g/mol
• Monoisotopic Mass: 414.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2172464-81-0 and Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

The compound with the CAS number 2172464-81-0 and the product name 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a pyridinyl moiety in its framework suggests a unique combination of chemical properties that make it a promising candidate for further exploration.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrrolidine core in this compound is particularly noteworthy, as it is a common structural motif found in many biologically active molecules. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. The incorporation of a pyridin-3-yl substituent into the pyrrolidine ring enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

The Fmoc protecting group is another critical feature of this compound. Originally developed for peptide synthesis, the Fmoc group has found utility in various chemical transformations due to its stability under mild conditions and ease of removal. In the context of this compound, the Fmoc moiety likely serves as a protective group for the amine functionality, allowing for selective modifications at other sites within the molecule. This level of functional control is essential for optimizing the compound's pharmacological properties.

One of the most exciting aspects of this compound is its potential as a precursor for more complex drug candidates. The fluorene ring, a well-known luminescent marker, can be exploited for imaging applications, while the pyridine ring offers opportunities for further derivatization to enhance binding affinity to biological targets. Current studies are exploring its use as an intermediate in the synthesis of kinase inhibitors, which are increasingly important in targeted cancer therapies. The dual functionality provided by this compound makes it a versatile building block for medicinal chemists.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are employed to construct the complex framework efficiently. These methods align with contemporary trends in synthetic organic chemistry, which emphasize sustainability and efficiency.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound exhibit promising properties as modulators of enzyme activity. Specifically, they show potential in inhibiting enzymes involved in metabolic pathways relevant to metabolic disorders. The pyridine moiety is particularly crucial here, as it can interact with specific residues in enzyme active sites, leading to potent inhibition. Further research is needed to fully elucidate these interactions and optimize the compound's pharmacokinetic profile.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Computational modeling and high-throughput screening techniques are being utilized to identify potential off-target effects and optimize dosing regimens. These approaches are essential for ensuring that compounds like this one progress safely through clinical trials and ultimately reach patients in need.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly influence a molecule's pharmacokinetic properties, including its metabolic stability and distribution within the body. In this compound, the fluorene ring serves not only as a structural component but also as a fluorinated moiety that may enhance its bioactivity. Current research is exploring strategies to leverage fluorine's unique properties for therapeutic benefit.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. This compound exemplifies how interdisciplinary collaboration between chemists, biologists, and pharmacologists can lead to innovative solutions for complex medical challenges. By combining cutting-edge synthetic methods with sophisticated biological assays, researchers are paving the way for next-generation therapeutics.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172464-81-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in addressing some of today's most pressing medical challenges.